![molecular formula C6H4Cl2N2O B6326782 4,5-Dichloronicotinamide CAS No. 1375065-71-6](/img/structure/B6326782.png)
4,5-Dichloronicotinamide
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Description
Mechanism of Action
Target of Action
The primary targets of 4,5-Dichloronicotinamide are yet to be definitively identified. It’s worth noting that the compound is structurally similar to nicotinamide, a form of vitamin b3, which plays a pivotal role in nad+ synthesis and contributes to redox reactions and energy production in cells . Therefore, it’s plausible that this compound may interact with similar targets or pathways.
Mode of Action
For instance, nicotinamide is known to influence human DNA repair and cellular stress responses
Biochemical Pathways
Nicotinamide is a precursor to the redox cofactor NAD (Nicotinamide Adenine Dinucleotide), its reduced form NADH, its phosphate parent NADP, and the reduced form NADPH . These molecules play crucial roles in various biochemical reactions, including energy metabolism and DNA repair .
Pharmacokinetics
Understanding these properties is crucial for predicting the compound’s bioavailability and potential therapeutic effects
Result of Action
For instance, nicotinamide has been shown to reduce cutaneous oxidative stress, inflammation, and pigmentation, and it may partially prevent and/or reverse several biophysical changes associated with skin aging .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, DCOIT (4,5-dichloro-2-n-octyl-4-isothiazolin-3-one), a compound structurally similar to this compound, has been shown to exhibit better antifouling properties in the presence of certain bacteria . .
Biochemical Analysis
Cellular Effects
The effects of 4,5-Dichloronicotinamide on cellular processes are still under investigation. Preliminary studies suggest that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound is not fully elucidated. It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are not well-documented. It is known that the product’s stability, degradation, and long-term effects on cellular function are important factors in its overall impact .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . Studies have observed threshold effects, as well as toxic or adverse effects at high doses.
Metabolic Pathways
The metabolic pathways that this compound is involved in are not fully understood. It is believed to interact with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are complex processes that involve various transporters and binding proteins .
Subcellular Localization
The subcellular localization of this compound is not well-documented. It is believed that it may be directed to specific compartments or organelles by targeting signals or post-translational modifications .
properties
IUPAC Name |
4,5-dichloropyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2O/c7-4-2-10-1-3(5(4)8)6(9)11/h1-2H,(H2,9,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKIYBGKVKDSMSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C=N1)Cl)Cl)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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